Cas no 391669-11-7 (1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-)

1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro- structure
391669-11-7 structure
Product name:1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-
CAS No:391669-11-7
MF:C13H11ClO3S
MW:282.742641687393
CID:1506735

1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-[5-(acetyloxy)benzo[b]thien-3-yl]-3-chloro-
    • Inchi: 1S/C13H11ClO3S/c1-8(15)17-9-2-3-13-10(6-9)11(7-18-13)12(16)4-5-14/h2-3,6-7H,4-5H2,1H3
    • InChI Key: PFKJSDBADAZVTQ-UHFFFAOYSA-N
    • SMILES: C(C1=CSC2=CC=C(OC(C)=O)C=C21)(=O)CCCl

Computed Properties

  • Exact Mass: 282.01183

Experimental Properties

  • Density: 1.345±0.06 g/cm3(Predicted)
  • Boiling Point: 444.0±35.0 °C(Predicted)
  • PSA: 43.37

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